Cas no 162848-17-1 (Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-)

Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)- structure
162848-17-1 structure
Product Name:Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
CAS No:162848-17-1
MF:C9H6ClN3O
MW:207.616440296173
CID:110062
PubChem ID:45081909
Update Time:2025-04-18

Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,4-(1H-1,2,4-triazol-1-yl)-
    • 4-(1,2,4-triazol-1-yl)benzoyl chloride
    • 4-(1H-1,2,4-TRIAZOL-1-YL)-BENZOYL CHLORIDE
    • 4-(1H-1,2,4-triazol-1-yl)benzoyl chloride
    • Benzoyl chloride, 4-(1H-1,2,4-triazol-1-yl)- (9CI)
    • 162848-17-1
    • FT-0770362
    • DTXSID80664942
    • SCHEMBL461848
    • UYDCXLDFBXYXMA-UHFFFAOYSA-N
    • Inchi: 1S/C9H6ClN3O/c10-9(14)7-1-3-8(4-2-7)13-6-11-5-12-13/h1-6H
    • InChI Key: UYDCXLDFBXYXMA-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 207.02000
  • Monoisotopic Mass: 207.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.8A^2
  • XLogP3: 2.2

Experimental Properties

  • PSA: 47.78000
  • LogP: 1.64630
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